Cas no 2172552-04-2 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic acid
• CAS No: 2172552-04-2
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5993298
• PubChem ID: 165583780
• Update Time: 2025-08-05

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic acid
• EN300-1528483
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-3-methylpentanoic acid
• 2172552-04-2

• Inchi： 1S/C25H27F3N2O5/c1-15(12-23(32)33)10-11-29-22(31)13-21(25(26,27)28)30-24(34)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FRKUXOBAOKUHPB-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCCC(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic Acid (CAS No. 2172552-04-2)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylpentanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number CAS No. 2172552-04-2, represents a sophisticated molecule that combines elements of fluorine-containing heterocycles with amino acid derivatives, making it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of this compound features a combination of a fluorene moiety and an amino acid-like backbone. The presence of the fluorene group, which is known for its stability and fluorescence properties, suggests potential applications in areas such as bioimaging and drug delivery systems. Meanwhile, the amino acid derivative component contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for its pharmacological activity.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The incorporation of multiple fluorine atoms in the molecule (as seen in the 4,4,4-trifluorobutanamido group) is particularly noteworthy. Fluorine atoms can influence the electronic properties of the molecule, leading to stronger interactions with biological targets and potentially reducing susceptibility to metabolic degradation.

The methoxycarbonyl group in the compound's name indicates the presence of an ester-like functionality, which can serve as a protecting group or a reactive site for further chemical modifications. This feature makes the compound versatile for synthetic chemistry applications, allowing researchers to explore various derivatization strategies that could enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of a rigid fluorene core with a flexible amino acid-like chain provides a scaffold that can be modified to target specific biological pathways. For instance, researchers have been exploring fluorinated amino acids as substrates or inhibitors for various enzymes involved in cancer metabolism. The structural motifs present in this compound align well with these efforts.

Recent studies have highlighted the role of fluorinated compounds in modulating enzyme activity and protein-protein interactions. The unique electronic properties induced by fluorine substitution can lead to altered binding affinities and selectivity profiles. This has opened up new avenues for drug discovery, particularly in oncology and inflammatory diseases where precise targeting is essential. The fluorene-based part of the molecule could serve as a platform for developing probes that allow real-time monitoring of biological processes.

The compound's potential extends beyond its structural features. Its ability to form stable complexes with other molecules makes it valuable for developing novel formulations. For example, it could be used to create prodrugs that release active pharmaceutical ingredients under specific physiological conditions. This approach has gained traction in recent years as an effective strategy to improve drug bioavailability and reduce side effects.

In addition to its pharmacological potential, this compound has implications in materials science. The fluorene group is known for its excellent photophysical properties, making it suitable for applications in organic electronics and optoelectronic devices. Researchers are exploring ways to integrate such molecules into next-generation technologies where light emission and energy transfer are critical.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in chemical synthesis methodologies.

The development of new analytical techniques has also played a crucial role in studying this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for characterizing its structure and purity. These methods provide detailed insights into the molecular architecture, which are critical for understanding its biological behavior.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academia and industry are likely to drive innovation in areas such as medicinal chemistry and materials science. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in advancing scientific knowledge and technological development.